molecular formula C11H10N2O3S B8293361 7-Acetamino-4-acetoxy-1,2-benzisothiazole

7-Acetamino-4-acetoxy-1,2-benzisothiazole

Cat. No.: B8293361
M. Wt: 250.28 g/mol
InChI Key: IXBJIYSUBYQCNR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

7-Acetamino-4-acetoxy-1,2-benzisothiazole is a useful research compound. Its molecular formula is C11H10N2O3S and its molecular weight is 250.28 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C11H10N2O3S

Molecular Weight

250.28 g/mol

IUPAC Name

(7-acetamido-1,2-benzothiazol-4-yl) acetate

InChI

InChI=1S/C11H10N2O3S/c1-6(14)13-9-3-4-10(16-7(2)15)8-5-12-17-11(8)9/h3-5H,1-2H3,(H,13,14)

InChI Key

IXBJIYSUBYQCNR-UHFFFAOYSA-N

Canonical SMILES

CC(=O)NC1=C2C(=C(C=C1)OC(=O)C)C=NS2

Origin of Product

United States

Synthesis routes and methods

Procedure details

5.0 g of 7-nitro-4-hydroxy-1,2-benzisothiazole, in a mixture of 50 ml of acetic anhydride, 10 ml of acetic acid and 50 mg of a 5% strength palladium-on-charcoal catalyst, are left for 10 hours at 60° C. under 100 bars hydrogen pressure. After the mixture has cooled, the catalyst is filtered off, the filtrate is concentrated under reduced pressure and the partially crystalline crude product is recrystallized from acetic anhydride. 4.2 g (67% of theory) of 7-acetamino-4-acetoxy-1,2-benzisothiazole of melting point 215°-216° C. are obtained.
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5 g
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10 mL
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50 mL
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0 (± 1) mol
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